Cas no 14691-88-4 (4-Amino-2,2,6,6-tetramethylpiperidinyloxy)

• Product Name: 4-Amino-2,2,6,6-tetramethylpiperidinyloxy
• CAS No: 14691-88-4
• MF: C₉H₁₉N₂O
• MW: 171.259962320328
• MDL: MFCD00006479
• CID: 167384
• PubChem ID: 87562801
• Update Time: 2025-05-25

4-Amino-2,2,6,6-tetramethylpiperidinyloxy Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,2,6,6-tetramethylpiperidinooxy
• 4-AMINO-TEMPO
• 4-Amino-2,2,6,6-tetramethylpiperidine 1-Oxyl Free Radical
• 4-Amino-Tempo, Free Radical
• 1-Piperidinyloxy,4-amino-2,2,6,6-tetramethyl-
• 4-AMINO-2,2,6,6-TETRAMETHYLPIPERIDINE 1-OXYL FREE RADICAL [SPIN LABEL]
• 4-Amino-2,2,6,6-tetramethylpiperidine-1-oxyl
• 4-Amino-2,2,6,6-tetramethylpiperidino-1-oxyl
• 4-Amino-2,2,6,6-tetramethylpiperidinyloxy
• 4-Amino-2,2,6,6-tetramethylpiperidinooxy,free radical
• 4-Amino-TEMPO Free Radical (purified by sublimation)
• Piperidinooxy,4-amino-2,2,6,6-tetramethyl- (8CI)
• (2,2,6,6-Tetramethyl-1-oxy-4-piperidinyl)amine
• 2,2,6,6-Tetramethyl-1-oxy-4-aminopiperidine
• 2,2,6,6-Tetramethyl-4-amino-1-piperidinyloxy
• 2,2,6,6-Tetramethyl-4-aminopiperidine N-oxide
• 2,2,6,6-Tetramethyl-4-aminopiperidine-1-oxyl
• 4-Amino-1-oxyl-2,2,6,6-tetramethylpiperidine
• 4-Amino-2,2,6,6-tetramethyl-1-piperidinyloxy
• 4-Amino-2,2,6,6-tetramethyl-1-piperidinyloxyl
• 4-Amino-2,2,6,6-tetramethylpiperidin-1-oxyl
• 4-Amino-2,2,6,6-tetramethylpiperidine N-oxide
• 4-Amino-2,2,6,6-tetramethylpiperidine-1-nitroxide
• 4-Amino-2,2,6,6-tetramethylpiperidine-1-oxy
• 4-Amino-2,2,6,6-tetramethylpiperidine-N-oxyl
• 4-Amino-2,2,6,6-tetramethylpiperidino-1-oxy
• 4-Amino-2,2,6,6-tetramethylpiperidinooxyl
• 4-Amino-2,2,6,6-tetramethylpiperidinyl-N-oxy
• 4-Aminotempo
• 6-Tempamine
• Tempamine
• Tempo-amine
• TEMPO
• Aminotempo
• 4-AMINO-2,2,6,6-TETRAMETHYLPIPERIDINOXY
• 4-amino-2,2,6,6-tetramethyl-1-piperidinylox
• 4-Amino-TEMPO Free Radical
• 4-AMino-TEMPO, free radical 97%
• 4-AMINO-1-OXY-2,2,6,6-TETRAMETHYLPIPERIDINE
• 4-AMINO-2,2,6,6-TETRAMETHYLPIPERIDINOXY FREE RADICAL

• MDL： MFCD00006479
• Inchi： 1S/C9H19N2O/c1-8(2)5-7(10)6-9(3,4)11(8)12/h7H,5-6,10H2,1-4H3
• InChI Key： XUXUHDYTLNCYQQ-UHFFFAOYSA-N
• SMILES： C1(C)(C)CC(CC(C)(C)N1[O])N |^1:10|
• BRN： 3933966

Computed Properties

• Exact Mass: 171.15000
• Monoisotopic Mass: 171.149738
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 30.3

Experimental Properties

• Color/Form: Orange red solid
• Density: 0.9977 (rough estimate)
• Melting Point: ~0 °C (lit.)
• Boiling Point: 98°C/4mmHg(lit.)
• Flash Point: 39 °C
• Refractive Index: 1.4480 (estimate)
• Solubility: 二氯甲烷（微溶）、甲醇（微溶）
• PSA: 29.26000
• LogP: 1.95040
• Solubility: Not determined

4-Amino-2,2,6,6-tetramethylpiperidinyloxy Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines
• Material Chemicals Electrical Materials Biosensor Materials
• Material Chemicals Electrical Materials

Additional information on 4-Amino-2,2,6,6-tetramethylpiperidinyloxy

4-Amino-2,2,6,6-Tetramethylpiperidinyloxy: A Comprehensive Overview

4-Amino-2,2,6,6-Tetramethylpiperidinyloxy, also known by its CAS number 14691-88-4, is a compound of significant interest in various scientific and industrial applications. This compound belongs to the class of organic compounds known as piperidines, which are six-membered cyclic amines. The structure of 4-Amino-2,2,6,6-Tetramethylpiperidinyloxy consists of a piperidine ring with four methyl groups attached at positions 2 and 6, and an amino group at position 4. The oxygen atom in the name refers to the hydroxyl group (-OH) attached to the nitrogen atom in the piperidine ring.

The synthesis of 4-Amino-2,2,6,6-Tetramethylpiperidinyloxy involves several steps that require precise control over reaction conditions to ensure high purity and yield. Recent advancements in synthetic chemistry have enabled researchers to develop more efficient methods for the production of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. This approach not only enhances productivity but also aligns with the growing demand for sustainable chemical processes.

4-Amino-2,2,6,6-Tetramethylpiperidinyloxy exhibits unique chemical properties that make it valuable in various applications. One of its notable features is its ability to act as a versatile building block in organic synthesis. The presence of both amino and hydroxyl groups allows for a wide range of functionalization reactions. For example, the amino group can be used for nucleophilic substitutions or amidations, while the hydroxyl group can participate in esterifications or etherifications.

In recent years, there has been increasing interest in exploring the biological activities of 4-Amino-2,2,6,6-Tetramethylpiperidinyloxy. Studies have shown that this compound possesses potential antioxidant and anti-inflammatory properties. These findings have opened new avenues for its application in pharmaceutical research. Additionally, its ability to act as a chiral auxiliary has made it a valuable tool in asymmetric synthesis.

The structural characteristics of 4-Amino-2,2,6,6-Tetramethylpiperidinyloxy also make it suitable for use in polymer chemistry. Its bulky methyl groups provide steric hindrance that can influence the physical properties of polymers derived from this compound. Researchers are currently investigating its potential as a monomer for producing high-performance polymers with tailored mechanical and thermal properties.

In conclusion, 4-Amino-2,2,6,Tetramethylpiperidinyloxy, with its unique structure and versatile reactivity,
continues to be a subject of intense research across multiple disciplines.
As new applications emerge,
this compound is expected to play an increasingly important role in both academic and industrial settings.